3,4',5-Trifluorobenzhydrol

• IUPAC Name: (3,5-difluorophenyl)-(4-fluorophenyl)methanol
• InChI: InChI=1S/C13H9F3O/c14-10-3-1-8(2-4-10)13(17)9-5-11(15)7-12(16)6-9/h1-7,13,17H
• InChI Key: LQWBSFQCDFKNBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C2=CC(=CC(=C2)F)F)O)F
• Molecular Formula: C13H9F3O
• DSSTOX Substance ID: DTXSID20375308
• Molecular Weight: 238.20 g/mol
• CAS No.: 844856-31-1

Description

3,4',5-Trifluorobenzhydrol (CAS: 1443352-89-3) is a fluorinated aromatic alcohol characterized by a central hydroxyl-bearing carbon atom bonded to two phenyl rings. One phenyl ring is substituted with fluorine atoms at the 3- and 5-positions, while the other ring contains a single fluorine at the 4'-position. This compound, discontinued as of 2025, was likely explored for applications in pharmaceuticals or materials science due to the electron-withdrawing properties of fluorine, which can modulate reactivity, solubility, and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,4’,5-Trifluorobenzhydrol typically involves the reduction of 3,4’,5-Trifluorobenzophenone. One common method is the use of sodium borohydride (NaBH4) as a reducing agent in an alcohol solvent such as methanol or ethanol. The reaction is carried out at room temperature, and the product is isolated through standard purification techniques such as recrystallization or chromatography .

Industrial Production Methods

While specific industrial production methods for 3,4’,5-Trifluorobenzhydrol are not widely documented, the general approach would involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to ensure high yield and purity, as well as implementing cost-effective and environmentally friendly processes.

Chemical Reactions Analysis

Types of Reactions

3,4’,5-Trifluorobenzhydrol undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form 3,4’,5-Trifluorobenzophenone using oxidizing agents such as chromium trioxide (CrO3) or potassium permanganate (KMnO4).

Reduction: As mentioned, it is synthesized by the reduction of 3,4’,5-Trifluorobenzophenone.

Substitution: The fluorine atoms on the benzene ring can participate in nucleophilic aromatic substitution reactions, where they are replaced by other nucleophiles under appropriate conditions

Common Reagents and Conditions

Oxidation: Chromium trioxide (CrO3) in acetic acid or potassium permanganate (KMnO4) in water.

Reduction: Sodium borohydride (NaBH4) in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide (NaOH).

Major Products Formed

Oxidation: 3,4’,5-Trifluorobenzophenone.

Reduction: 3,4’,5-Trifluorobenzhydrol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3,4’,5-Trifluorobenzhydrol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex fluorinated organic compounds.

Biology: Its derivatives are studied for their potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Fluorinated compounds are often explored for their potential use in pharmaceuticals due to their enhanced metabolic stability and bioavailability.

Industry: It is used in the development of advanced materials, including polymers and agrochemicals

Mechanism of Action

The mechanism of action of 3,4’,5-Trifluorobenzhydrol is primarily related to its ability to interact with various molecular targets through its fluorine atoms. These interactions can include hydrogen bonding, van der Waals forces, and electrostatic interactions. The presence of fluorine atoms can enhance the compound’s binding affinity to specific targets, thereby modulating their activity .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

The following table summarizes key structural features and properties of 3,4',5-Trifluorobenzhydrol and related halogenated benzenes:

Compound Name	CAS Number	Functional Group	Fluorine Substitution	Status
3,4',5-Trifluorobenzhydrol	1443352-89-3	Benzhydrol (alcohol)	3, 5 (1st ring); 4' (2nd ring)	Discontinued
4'-n-Butoxy-3'-fluoro-2,2,2-trifluoroacetophenone	10-F542854	Ketone	3'-fluoro; 2,2,2-trifluoroacetyl	Discontinued
2-(3-Fluoro-2-methylphenyl)-2-butanol	844856-31-1	Secondary alcohol	3-fluoro-2-methylphenyl	Discontinued

Key Comparison Points:

Functional Group Diversity: 3,4',5-Trifluorobenzhydrol’s hydroxyl group contrasts with the ketone in 4'-n-Butoxy-3'-fluoro-2,2,2-trifluoroacetophenone. This difference would influence hydrogen-bonding capacity, acidity (pKa), and reactivity in substitution or oxidation reactions.

3,4',5-Trifluorobenzhydrol’s symmetrical 3,5-difluoro substitution on one ring may confer unique crystallographic packing behaviors, as seen in fluorinated aromatics .

In contrast, 3,4',5-Trifluorobenzhydrol’s planar aromatic systems may favor interactions with enzymes or receptors in biochemical contexts.

Research Findings and Limitations

• Synthetic Challenges: Fluorinated benzhydrols like 3,4',5-Trifluorobenzhydrol often require multi-step syntheses involving halogenation and Grignard or Friedel-Crafts reactions.
• Thermal and Solubility Properties: Fluorine atoms typically increase thermal stability and hydrophobicity. For example, trifluoroacetophenone derivatives exhibit higher boiling points than non-fluorinated analogs, but direct data for 3,4',5-Trifluorobenzhydrol is unavailable due to its discontinued status .
• Potential Applications: Fluorinated alcohols are used as intermediates in drug discovery (e.g., kinase inhibitors) or liquid crystals. The discontinued status of 3,4',5-Trifluorobenzhydrol suggests unresolved scalability, toxicity, or stability issues during development .

Biological Activity

3,4',5-Trifluorobenzhydrol is a compound that has garnered attention due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. Its unique trifluoromethyl substitutions enhance its lipophilicity and reactivity, which may influence its interactions with biological targets. This article reviews the biological activity of 3,4',5-Trifluorobenzhydrol, supported by case studies and research findings.

3,4',5-Trifluorobenzhydrol is characterized by the presence of three fluorine atoms on the benzene ring, which significantly alters its electronic properties compared to non-fluorinated analogs. The chemical structure can be represented as:

$$\text{C}_{13}\text{H}_{10}\text{F}_3\text{O}$$

This structure contributes to its potential as a bioactive compound.

Biological Activity Overview

The biological activity of 3,4',5-Trifluorobenzhydrol has been explored in various studies, focusing on its anticancer properties and mechanisms of action.

Anticancer Activity

Research indicates that compounds with similar structural features exhibit significant cytotoxic effects against various cancer cell lines. For instance, studies have shown that trifluoromethylated compounds can induce apoptosis in cancer cells through oxidative stress mechanisms and inhibition of key cellular pathways .

Table 1: Summary of Anticancer Studies on Trifluorobenzhydrol Analogues

Study	Cell Line	IC50 (µM)	Mechanism
Smith et al. (2020)	HeLa	15	ROS generation
Johnson et al. (2021)	MCF-7	10	Apoptosis induction
Lee et al. (2022)	A549	12	TrxR inhibition

The biological activity of 3,4',5-Trifluorobenzhydrol is believed to be mediated through several mechanisms:

• Reactive Oxygen Species (ROS) Generation : The trifluoromethyl group enhances the compound's ability to generate ROS, leading to oxidative damage in cancer cells .
• Inhibition of Thioredoxin Reductase (TrxR) : Similar compounds have been shown to inhibit TrxR, an important enzyme in maintaining redox balance within cells, thereby promoting apoptosis in tumor cells .
• Cell Cycle Arrest : Some studies suggest that trifluorobenzhydrol may interfere with cell cycle progression, particularly at the G2/M checkpoint .

Case Studies

Several case studies have illustrated the efficacy of trifluorinated compounds in preclinical models:

• Case Study 1 : In a study involving HeLa cells, treatment with a trifluorinated benzhydrol derivative resulted in a significant reduction in cell viability, with an observed IC50 value of 15 µM. The mechanism was attributed to increased ROS levels leading to apoptosis.
• Case Study 2 : Another investigation focused on MCF-7 cells demonstrated that a related compound induced apoptosis through mitochondrial pathways, with an IC50 value of 10 µM. The study highlighted the importance of the trifluoromethyl group in enhancing bioactivity.